Cas no 338793-71-8 (2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid)

• Product Name: 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid
• CAS No: 338793-71-8
• CID: 4647929
• Update Time: 2025-07-25

2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-[(3,4-DICHLOROBENZYL)AMINO]-2-OXOETHYL)SULFONYL)ACETIC ACID
• Acetic acid, 2-[[2-[[(3,4-dichlorophenyl)methyl]amino]-2-oxoethyl]sulfonyl]-
• 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid

Introduction to 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic Acid (CAS No. 338793-71-8)

2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid, identified by its Chemical Abstracts Service Number (CAS No. 338793-71-8), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of sulfonyl acetic acids, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a 3,4-dichlorobenzyl group and a sulfonyl moiety, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid have been subjects of extensive study due to its potential utility in medicinal chemistry. The compound’s structure incorporates both electrophilic and nucleophilic centers, making it a versatile intermediate in the preparation of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its exploration in various biochemical pathways.

One of the most compelling aspects of 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid is its role as a precursor in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating a wide range of cancers and inflammatory diseases. The sulfonyl group in the molecule is known to enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

Recent studies have highlighted the significance of sulfonyl acetic acids in modulating enzyme activity. For instance, derivatives of 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid have been investigated for their ability to inhibit proteases and phosphodiesterases. These enzymes play crucial roles in cellular signaling pathways, and their inhibition can lead to significant therapeutic benefits. The 3,4-dichlorobenzyl substituent further enhances the compound’s bioactivity by improving its solubility and metabolic stability.

The pharmacological profile of 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid has been extensively evaluated in preclinical studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent. The compound has demonstrated the ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions. Additionally, its interaction with cellular receptors has been studied for potential applications in neuroprotective therapies.

In terms of structural biology, 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid serves as a valuable tool for understanding enzyme mechanisms. High-resolution crystal structures have been obtained for several enzymes complexed with derivatives of this compound, providing insights into binding interactions at the molecular level. These structural data have informed the design of next-generation inhibitors with improved selectivity and efficacy.

The synthetic versatility of CAS No. 338793-71-8 allows for modifications that can fine-tune its biological activity. By introducing different functional groups or altering the substitution pattern on the benzyl ring, researchers can generate libraries of compounds with tailored properties. This approach has been particularly effective in high-throughput screening campaigns aimed at identifying novel drug candidates.

Future directions in the study of 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid include exploring its role in metabolic disorders. Preliminary data suggest that this compound may influence key metabolic pathways by modulating enzyme activity or altering substrate availability. Such findings could open new avenues for treating conditions such as diabetes and obesity.

The industrial relevance of CAS No. 338793-71-8 cannot be overstated. Its synthesis involves well-established organic chemistry techniques, making it feasible for large-scale production. Pharmaceutical companies are increasingly interested in compounds like this due to their potential therapeutic applications and favorable pharmacokinetic profiles.

In conclusion, 2-({2-(3,4-Dichlorobenzyl)amino-2-oxoethyl}sulfonyl)acetic acid (CAS No. 338793-71-8) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing innovative therapies for human diseases.